2-(3,6-Bis(dimethylamino)xanthylium-9-yl)-4-carboxy-3,6-dichlorobenzoate

• IUPAC Name: 4-carboxy-2,5-dichloro-3-[3-(dimethylamino)-6-dimethylazaniumylidenexanthen-9-yl]benzoate
• InChI: InChI=1S/C25H20Cl2N2O5/c1-28(2)12-5-7-14-18(9-12)34-19-10-13(29(3)4)6-8-15(19)20(14)22-21(25(32)33)17(26)11-16(23(22)27)24(30)31/h5-11H,1-4H3,(H-,30,31,32,33)
• InChI Key: SUBAKBINTIFGKL-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC2=C(C=C1)C(=C3C=CC(=[N+](C)C)C=C3O2)C4=C(C(=CC(=C4C(=O)O)Cl)C(=O)[O-])Cl
• Molecular Formula: C25H20Cl2N2O5
• Molecular Weight: 499.3 g/mol

Description

2-(3,6-Bis(dimethylamino)xanthylium-9-yl)-4-carboxy-3,6-dichlorobenzoate, commonly known as DDAO-BCA, is a fluorescent dye that is widely used in scientific research. It is a highly sensitive probe that is commonly used to detect protein-protein interactions and enzyme activities in vitro and in vivo. DDAO-BCA is a derivative of xanthene dye and is highly water-soluble, making it an ideal probe for biological applications.

Mechanism Of Action

DDAO-BCA works by binding to proteins through covalent bonds. The probe reacts with primary amines on the protein surface, resulting in the formation of a stable amide bond. This covalent modification of the protein allows for the detection of protein-protein interactions and enzyme activities.

Biochemical And Physiological Effects

DDAO-BCA has no known biochemical or physiological effects on living organisms. It is a non-toxic probe that is safe to use in vitro and in vivo.

Advantages And Limitations For Lab Experiments

One of the main advantages of DDAO-BCA is its high sensitivity and selectivity for protein labeling. It is also highly water-soluble, making it an ideal probe for biological applications. However, DDAO-BCA has some limitations, such as its relatively high cost compared to other fluorescent probes. It also requires a specific pH range for optimal labeling efficiency.

Future Directions

There are several future directions for the use of DDAO-BCA in scientific research. One area of interest is the development of new methods for protein labeling and detection using DDAO-BCA. Another area of interest is the use of DDAO-BCA in the study of protein-protein interactions in living organisms. Additionally, there is potential for the development of new applications for DDAO-BCA in the field of medical diagnostics and imaging. Overall, DDAO-BCA is a highly versatile and useful probe for scientific research, with many potential applications in the future.

Synthesis Methods

DDAO-BCA can be synthesized through a series of chemical reactions. The synthesis involves the reaction of 3,6-dichloro-4-hydroxybenzoic acid with 2-amino-3,6-bis(dimethylamino)xanthene-9-one in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting product is then treated with trifluoroacetic acid to remove the protecting groups, resulting in the formation of DDAO-BCA.

Scientific Research Applications

DDAO-BCA is widely used in scientific research as a fluorescent probe for the detection of protein-protein interactions and enzyme activities. It is commonly used in biochemical and cell-based assays to study protein-protein interactions and enzyme kinetics. DDAO-BCA can also be used to label proteins for imaging purposes, such as in confocal microscopy and flow cytometry.